2-Bromo-5-{[(tert-butoxy)carbonyl]amino}benzoic acid

• Molecular Formula: C12H14BrNO4
• Molecular Weight: 316.15 g/mol
• IUPAC Name: 2-bromo-5-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid
• InChI: InChI=1S/C12H14BrNO4/c1-12(2,3)18-11(17)14-7-4-5-9(13)8(6-7)10(15)16/h4-6H,1-3H3,(H,14,17)(H,15,16)
• InChI Key: YRTZOXYJINOWPA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC(=C(C=C1)Br)C(=O)O

Description

Molecular Architecture and Substituent Effects

The molecular structure of 2-bromo-5-{[(tert-butoxy)carbonyl]amino}benzoic acid comprises a benzene ring substituted at positions 2 and 5 with a bromine atom and a Boc-protected amino group, respectively, and a carboxyl group at position 1 (Figure 1). The Boc group, a common amine-protecting moiety in organic synthesis, introduces steric bulk and modulates electronic properties through its tert-butyl and carbonyl components.

The bromine atom at position 2 exerts a strong electron-withdrawing inductive effect (-I), polarizing the aromatic ring and increasing the acidity of the carboxyl group. This is consistent with studies showing that electron-withdrawing substituents ortho to carboxylic acid groups enhance acidity by stabilizing the conjugate base through charge delocalization. In contrast, the Boc group’s carbonyl oxygen withdraws electrons via resonance (-R), while the tert-butyl moiety donates electrons weakly via hyperconjugation (+H), creating a nuanced electronic interplay.

Table 1: Key bond lengths and angles

Bond/Angle	Value (Å/°)	Description
C-Br	1.89	Typical for aryl bromides
C=O (carboxyl)	1.21	Consistent with carboxylic acids
N-C (Boc)	1.35	Amide bond character

Crystallographic Characterization and Conformational Analysis

Crystallographic data for this compound remains unreported, but analogs such as Boc-2-aminobenzoic acid (CID 4087778) reveal planar carboxyl groups and staggered tert-butyl conformations. The Boc group’s tert-butyl moiety adopts a gauche configuration to minimize steric clashes with the aromatic ring, resulting in a dihedral angle of approximately 60° between the Boc carbonyl and the benzene plane.

Molecular mechanics simulations (e.g., UFF optimization) predict a similar conformation for 2-bromo-5-{[(tert-butoxy)carbonyl]amino}benzoic acid, with the bromine atom lying coplanar to the ring due to resonance stabilization. The carboxyl group forms intramolecular hydrogen bonds with the Boc amide nitrogen, further rigidifying the structure.

Table 2: Predicted torsion angles

Torsion Angle	Value (°)	Significance
C-Boc-N-C(aromatic)	58.2	Steric hindrance minimization
O=C-O-H (carboxyl)	180.0	Ideal for hydrogen bonding

Electronic Distribution Patterns via Computational Modeling

Density functional theory (DFT) calculations on analogous compounds reveal pronounced electron density withdrawal from the aromatic ring to the bromine and Boc carbonyl groups. The carboxyl group exhibits a partial negative charge (-0.45 e), while the Boc carbonyl oxygen carries a charge of -0.32 e. Gasteiger charge analysis highlights the Boc group’s role in stabilizing the carboxylate anion, with the tert-butyl moiety contributing negligible charge (+0.02 e).

The bromine atom’s -I effect reduces electron density at the ortho and para positions, as evidenced by electrostatic potential maps showing blue (electron-deficient) regions near Br and red (electron-rich) regions at the meta position. This polarization facilitates electrophilic substitution at the meta position, though steric hindrance from the Boc group may limit reactivity.

Table 3: Computed atomic charges

Atom	Charge (e)	Role in Electronic Distribution
Carboxyl O	-0.45	Anion stabilization
Boc carbonyl O	-0.32	Resonance withdrawal
Br	-0.18	Inductive withdrawal

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-5-{[(tert-butoxy)carbonyl]amino}benzoic acid typically involves the following steps:

Bromination: The starting material, 5-amino benzoic acid, undergoes bromination at the 2-position using bromine or a brominating agent such as N-bromosuccinimide (NBS) in the presence of a catalyst like iron or aluminum chloride.

Protection of the Amino Group: The amino group at the 5-position is protected by reacting it with tert-butoxycarbonyl (Boc) anhydride in the presence of a base such as triethylamine. This step forms the tert-butoxycarbonyl-protected amino group.

Industrial Production Methods

Industrial production of 2-Bromo-5-{[(tert-butoxy)carbonyl]amino}benzoic acid follows similar synthetic routes but on a larger scale. The reaction conditions are optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent quality.

Chemical Reactions Analysis

Types of Reactions

Substitution Reactions: The bromine atom at the 2-position can undergo nucleophilic substitution reactions with various nucleophiles, such as amines, thiols, or alkoxides, to form substituted derivatives.

Deprotection Reactions: The tert-butoxycarbonyl group can be removed under acidic conditions, such as treatment with trifluoroacetic acid (TFA), to regenerate the free amino group.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium azide, potassium thiolate, or sodium alkoxide in polar aprotic solvents (e.g., dimethylformamide) are commonly used.

Deprotection: Trifluoroacetic acid or hydrochloric acid in dichloromethane is typically used for deprotection of the Boc group.

Major Products

Substituted Derivatives: Depending on the nucleophile used, various substituted benzoic acid derivatives can be obtained.

Free Amino Benzoic Acid: Deprotection yields 2-bromo-5-amino benzoic acid.

Scientific Research Applications

2-Bromo-5-{[(tert-butoxy)carbonyl]amino}benzoic acid has several applications in scientific research:

Organic Synthesis: It is used as an intermediate in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Medicinal Chemistry: The compound is used in the development of new drugs, particularly those targeting specific enzymes or receptors.

Biological Studies: It serves as a building block for the synthesis of biologically active compounds, which are then studied for their effects on various biological systems.

Material Science: The compound is used in the synthesis of novel materials with unique properties, such as polymers and nanomaterials.

Mechanism of Action

The mechanism of action of 2-Bromo-5-{[(tert-butoxy)carbonyl]amino}benzoic acid depends on its specific application. In medicinal chemistry, for example, the compound may act as an inhibitor or modulator of specific enzymes or receptors. The bromine atom and the protected amino group play crucial roles in its interaction with molecular targets, influencing binding affinity and specificity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Analogs and Their Properties

The following table summarizes critical data for 2-bromo-5-{[(tert-butoxy)carbonyl]amino}benzoic acid and its analogs, focusing on substituent effects, molecular properties, and applications:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Properties/Applications	References
2-Bromo-5-{[(tert-butoxy)carbonyl]amino}benzoic acid	C₁₂H₁₄BrNO₄	316.16	2-Br, 5-BocNH	Boc group enhances stability; used in peptide coupling and medicinal chemistry intermediates.
2-Bromo-5-methoxybenzoic acid	C₈H₇BrO₃	231.05	2-Br, 5-OCH₃	Electron-donating methoxy group increases solubility; precursor for agrochemicals.
2-Amino-5-bromobenzoic acid	C₇H₆BrNO₂	216.04	2-NH₂, 5-Br	Free amino group enables tautomerism (DFT-confirmed); reactive in diazotization reactions.
2-Bromo-5-(trifluoromethyl)benzoic acid	C₈H₄BrF₃O₂	269.02	2-Br, 5-CF₃	Strong electron-withdrawing CF₃ group enhances acidity; used in fluorinated drug synthesis.
5-Bromo-2-chlorobenzoic acid	C₇H₄BrClO₂	235.47	2-Cl, 5-Br	Dual halogenation favors cross-coupling; intermediate in pesticide development.
2-Bromo-5-hydroxybenzoic acid	C₇H₅BrO₃	217.02	2-Br, 5-OH	Hydroxyl group enables chelation; used in metal-organic frameworks (MOFs).
2-Bromo-5-ethoxybenzoic acid	C₉H₉BrO₃	245.07	2-Br, 5-OCH₂CH₃	Ethoxy group improves lipophilicity; applied in polymer chemistry.

Comparative Analysis of Substituent Effects

Electronic and Steric Effects

• Boc-Protected Amino Group: The tert-butoxycarbonyl group in the target compound provides steric bulk and electronic shielding, preventing unwanted side reactions (e.g., oxidation of the amino group). This contrasts with 2-amino-5-bromobenzoic acid, where the free -NH₂ group participates in tautomerism and requires careful handling .
• Methoxy vs. Hydroxy Groups : The methoxy derivative (2-bromo-5-methoxybenzoic acid) exhibits greater solubility in organic solvents compared to the hydroxy analog (2-bromo-5-hydroxybenzoic acid), which forms hydrogen bonds in aqueous media .
• Trifluoromethyl Substituent : The -CF₃ group in 2-bromo-5-(trifluoromethyl)benzoic acid significantly lowers the pKa of the carboxylic acid (≈1.5–2.0), enhancing its acidity compared to the Boc-protected analog (pKa ≈3.0–3.5) .

Biological Activity

2-Bromo-5-{[(tert-butoxy)carbonyl]amino}benzoic acid, also known as 5-Bromo-2-((tert-butoxycarbonyl)amino)benzoic acid, is a synthetic organic compound notable for its potential biological activities and applications in medicinal chemistry. Its structure includes a bromine atom and a tert-butoxycarbonyl (Boc) protected amino group, which contribute to its reactivity and interaction with biological targets.

• Molecular Formula : C₁₂H₁₄BrNO₄
• Molecular Weight : 316.15 g/mol
• CAS Number : 306937-20-2
• Melting Point : 180–183 °C

Biological Activity Overview

Research indicates that 2-Bromo-5-{[(tert-butoxy)carbonyl]amino}benzoic acid possesses significant biological activity, particularly in the following areas:

Anticancer Activity

Studies have shown that compounds similar to this benzoic acid derivative exhibit anticancer properties. For instance, analogs of para-aminobenzoic acid (PABA), which share structural similarities, have demonstrated notable cytotoxic effects against various cancer cell lines. The IC₅₀ values for these compounds range from 3.0 µM to over 10 µM against human cancer cell lines such as MCF-7 and A549 .

Compound	IC₅₀ (µM)	Cancer Cell Line
Compound A	3.0	MCF-7
Compound B	4.53	A549
Compound C	6.48	HCT116

The biological activity of 2-Bromo-5-{[(tert-butoxy)carbonyl]amino}benzoic acid is thought to be mediated through its ability to form covalent bonds with nucleophilic sites on target proteins. This interaction may influence various biochemical pathways, potentially leading to apoptosis in cancer cells .

Case Studies and Research Findings

• In Vitro Studies : In vitro assays have indicated that derivatives of benzoic acids can inhibit cell proliferation and induce apoptosis in cancer cell lines. For example, certain derivatives showed IC₅₀ values comparable to established chemotherapeutics like doxorubicin .
• Molecular Docking Studies : Computational studies suggest that the compound can effectively bind to specific protein targets involved in cancer progression, enhancing its potential as a therapeutic agent .
• Toxicological Profile : Preliminary toxicity assessments indicate that while the compound exhibits significant anticancer properties, it also requires careful evaluation regarding its safety profile due to potential irritant effects noted in handling guidelines .

Q & A

Q. What are common synthetic routes for preparing 2-Bromo-5-{[(tert-butoxy)carbonyl]amino}benzoic acid, and how are intermediates characterized?

Methodological Answer: A typical synthesis involves sequential functionalization of the benzoic acid scaffold. Key steps include:

• Bromination : Introduce the bromine substituent at the 2-position using electrophilic aromatic substitution (e.g., Br₂/FeBr₃ or NBS).
• Boc Protection : React the 5-amino group with di-tert-butyl dicarbonate [(Boc)₂O] under basic conditions (e.g., DMAP or TEA in THF) to form the Boc-protected intermediate .
• Carboxylic Acid Activation : Use coupling agents like DCC/DMAP or EDCI/HOBt for subsequent amide bond formation or esterification .
  Characterization :
• NMR (¹H/¹³C) : Confirm regiochemistry of bromine and Boc-group integration (e.g., tert-butyl peaks at δ 1.4 ppm in ¹H NMR) .
• HPLC/MS : Monitor reaction progress and assess purity (>95% by reverse-phase HPLC) .

Q. Which analytical techniques are critical for confirming the structure and purity of this compound?

Methodological Answer:

• High-Resolution Mass Spectrometry (HRMS) : Verify molecular formula (e.g., [M+H]⁺ or [M–H]⁻ ions) .
• FT-IR Spectroscopy : Identify key functional groups (e.g., Boc carbonyl stretch ~1680–1720 cm⁻¹, carboxylic acid O–H ~2500–3300 cm⁻¹) .
• Thermogravimetric Analysis (TGA) : Assess thermal stability of the Boc group (decomposition typically >150°C) .

Q. How does the Boc-protecting group influence the reactivity of the amino group in downstream reactions?

Methodological Answer: The Boc group:

• Stability : Resists nucleophilic attack under basic conditions but is cleaved by strong acids (e.g., TFA) or prolonged exposure to mild acids (e.g., HCl/dioxane) .
• Steric Effects : The bulky tert-butyl moiety can hinder coupling reactions, necessitating optimized conditions (e.g., elevated temperatures or polar aprotic solvents like DMF) .
  Example : In peptide synthesis, Boc deprotection requires careful acid treatment to avoid side reactions with the bromine substituent .

Advanced Research Questions

Q. How can conflicting solubility data for this compound in polar vs. nonpolar solvents be resolved?

Methodological Answer: Conflicting solubility reports often arise from:

• Crystallinity : Amorphous vs. crystalline forms (e.g., recrystallization from THF/water vs. DCM/hexanes) .
• pH Effects : The carboxylic acid group (pKa ~2.5) increases solubility in basic aqueous solutions (e.g., NaHCO₃).
  Resolution :
• Conduct solubility studies under controlled pH and temperature.
• Use dynamic light scattering (DLS) to assess aggregation in nonpolar solvents .

Q. What strategies mitigate Boc-group instability during synthesis under acidic or basic conditions?

Methodological Answer:

• Acidic Conditions : Use mild acids (e.g., 10% citric acid) for short durations to minimize premature deprotection .
• Basic Conditions : Avoid strong bases (e.g., NaOH); instead, use weakly basic amines (e.g., TEA) for coupling reactions .
• Alternative Protecting Groups : For harsh conditions, consider Fmoc (base-labile) or Alloc (Pd-catalyzed removal) .

Q. How can researchers optimize coupling efficiency between the Boc-protected amino group and bromobenzoic acid derivatives?

Methodological Answer:

• Catalyst Screening : Test Pd/C or Pd(OAc)₂ for Suzuki-Miyaura coupling if aryl halide intermediates are used .
• Solvent Optimization : Use DMF or DMSO to enhance solubility of aromatic intermediates .
• Microwave-Assisted Synthesis : Reduce reaction time (e.g., 30 min at 100°C vs. 24 hr conventional heating) .

Q. How should researchers address discrepancies in reported melting points for this compound?

Methodological Answer: Melting point variations (e.g., 150–155°C vs. 160–165°C) may result from:

• Polymorphism : Recrystallize from different solvents (e.g., EtOAc vs. MeOH) and analyze via X-ray diffraction (XRD) .
• Impurity Profiles : Use preparative HPLC to isolate pure fractions and re-measure .

Q. What safety precautions are critical when handling reactive intermediates in the synthesis of this compound?

Methodological Answer:

• Bromine Handling : Use fume hoods and PPE (gloves, goggles) due to toxicity and volatility .
• Acid/Base Neutralization : Quench excess TFA or NaOH with ice-cold bicarbonate or citric acid, respectively .
• Waste Disposal : Segregate halogenated waste for proper incineration .